Cas no 114791-27-4 (Phenylalanine,4-(phosphonomethyl)-, hydrochloride (9CI))
114791-27-4 structure
Product Name:Phenylalanine,4-(phosphonomethyl)-, hydrochloride (9CI)
CAS No:114791-27-4
MF:C10H14NO5P
MW:259.195623874664
CID:130464
PubChem ID:383690
Update Time:2025-04-19
Phenylalanine,4-(phosphonomethyl)-, hydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenylalanine,4-(phosphonomethyl)-, hydrochloride (9CI)
- 4-(PhosphonoMethyl)-D,L-phenylalanine
- DL-4-phosphonomethyl-Phenylalanine hydrochloride
- CHEBI:228212
- 120667-17-6
- SY232366
- SAQLLHDEEMZENJ-UHFFFAOYSA-N
- 4-Phosphonomethyl-DL-Phenylalanine
- p-(phosphonomethyl)-DL-phenylalanine
- 4-(Phosphonomethyl)phenylalanine
- AKOS015911504
- SCHEMBL738554
- 114791-27-4
- NCI60_025606
- BDBM50004907
- 2-amino-3-(4-(phosphonomethyl)phenyl)propanoic acid
- CHEMBL28745
- AM83479
- NSC672110
- 2-amino-3-[4-(phosphonomethyl)phenyl]propanoic acid
- MFCD03701454
- NSC-672110
-
- Inchi: 1S/C10H14NO5P/c11-9(10(12)13)5-7-1-3-8(4-2-7)6-17(14,15)16/h1-4,9H,5-6,11H2,(H,12,13)(H2,14,15,16)
- InChI Key: SAQLLHDEEMZENJ-UHFFFAOYSA-N
- SMILES: P(CC1C=CC(=CC=1)CC(C(=O)O)N)(=O)(O)O
Computed Properties
- Exact Mass: 259.06102
- Monoisotopic Mass: 259.06095954g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 120.85
Phenylalanine,4-(phosphonomethyl)-, hydrochloride (9CI) Related Literature
-
Pawe? Kafarski RSC Adv. 2020 10 25898
-
Dziyana Kraskouskaya,Eugenia Duodu,Carolynn C. Arpin,Patrick T. Gunning Chem. Soc. Rev. 2013 42 3337
-
Koushik Roy,Syamal Roy,Siddhartha Roy RSC Med. Chem. 2021 12 994
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